Cas no 80813-10-1 (2-(4-phenyloxan-4-yl)acetic acid)

2-(4-Phenyloxan-4-yl)acetic acid is a versatile organic compound featuring a phenyl-substituted tetrahydropyran ring linked to an acetic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The tetrahydropyran ring enhances stability, while the carboxylic acid group allows for further functionalization, such as esterification or amidation. Its balanced lipophilicity and polarity contribute to favorable solubility profiles in organic solvents, facilitating downstream applications. The compound’s rigid framework also supports stereoselective transformations, useful in chiral synthesis. Suitable for research and industrial use, it offers a reliable building block for developing bioactive molecules or fine chemicals.

2-(4-phenyloxan-4-yl)acetic acid structure

80813-10-1 structure

Product Name:2-(4-phenyloxan-4-yl)acetic acid

CAS No:80813-10-1

MF:C₁₃H₁₆O₃

MW:220.264344215393

CID:3030290

PubChem ID:12914228

Update Time:2025-05-27

2-(4-phenyloxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Phenyl-tetrahydro-2H-pyran-4-yl)acetic acid
- 2H-Pyran-4-acetic acid, tetrahydro-4-phenyl-
- 2-(4-phenyloxan-4-yl)acetic acid
- Inchi： 1S/C13H16O3/c14-12(15)10-13(6-8-16-9-7-13)11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,15)
- InChI Key： UEYWRVYUSMTFLH-UHFFFAOYSA-N
- SMILES： C1OCCC(C2=CC=CC=C2)(CC(O)=O)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3

2-(4-phenyloxan-4-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM469779-1g	2-(4-phenyltetrahydro-2H-pyran-4-yl)acetic acid	80813-10-1	95%+	1g	$521	2024-07-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3718-500MG	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	95%	500MG	￥ 2,560.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3718-1G	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	95%	1g	￥ 3,201.00	2023-04-13
Enamine	EN300-1699319-0.05g	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	94%	0.05g	$252.0	2023-09-20
Enamine	EN300-1699319-0.1g	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	94%	0.1g	$376.0	2023-09-20
Enamine	EN300-1699319-0.25g	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	94%	0.25g	$538.0	2023-09-20
Enamine	EN300-1699319-0.5g	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	94%	0.5g	$847.0	2023-09-20
Enamine	EN300-1699319-1.0g	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	94%	1.0g	$1086.0	2023-07-10
Enamine	EN300-1699319-2.5g	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	94%	2.5g	$2127.0	2023-09-20
Enamine	EN300-1699319-5.0g	2-(4-phenyloxan-4-yl)acetic acid	80813-10-1	94%	5.0g	$3147.0	2023-07-10